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Compound of Interest

Compound Name: Terpin

Cat. No.: B1216090

For laboratory professionals engaged in research and development, ensuring safe and
compliant handling of chemical compounds is paramount. This document provides immediate,
essential safety and logistical information for the handling of Terpin, including personal
protective equipment (PPE) recommendations, procedural guidance for safe use, and disposal
plans.

Hazardous Properties of Terpin

Terpin, also known as Terpin hydrate, is a synthetic terpenoid glycol derived from turpentine
oil.[1] While some safety data sheets (SDS) classify it as not a hazardous substance or
mixture, others indicate that it can cause skin, eye, and respiratory irritation.[2][3][4][5] It is
crucial to handle this compound with appropriate precautions to minimize exposure risks.

Quantitative Data Summary

Occupational exposure limits for Terpin have not been established by major regulatory bodies.

[2][6]
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Parameter Value Reference

OSHA PEL (Permissible

o No data available [2]
Exposure Limit)

NIOSH REL (Recommended

o No data available [2]
Exposure Limit)
ACGIH TLV (Threshold Limit ]
No data available [2]
Value)
Physical and Chemical
Properties
Colorless crystals or white
Appearance [7]
powder
Physical State Solid [7]

Odorless or slight
Odor o [7]
characteristic odor

Solubility in Water Slightly soluble [7]

Melting Point 116 -119 °C [1]

Personal Protective Equipment (PPE)

A comprehensive PPE program is essential to minimize exposure to Terpin.[8] The selection of
PPE should be based on a thorough hazard assessment of the specific laboratory procedures
being performed.[2]

Recommended PPE for Handling Terpin
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PPE Category Specification Purpose

Chemical splash-resistant

safety glasses or goggles with
_ _ _ _ To protect eyes from dust
Eye and Face Protection side protection. A face shield )
] particles and splashes.
may be appropriate for tasks

with a higher splash risk.[2][9]

Chemical-resistant gloves
(material to be selected based
on the specific solvent used, if _ _
) ) ) To prevent skin contact, which
Skin Protection any, and duration of use). A o
) may cause irritation.[2][5]
laboratory coat or chemical-
resistant apron should be

worn.[2][10]

Not typically required under

normal use conditions with ] o
o To prevent respiratory irritation
) ) adequate ventilation.[4] If dust ) )
Respiratory Protection from inhaling dust or aerosols.
or aerosols are generated, a 5]

NIOSH-approved respirator
should be used.[7][10]

To protect feet from spills and
Footwear Close-toed footwear. _ ,
falling objects.

Experimental Protocols: Safe Handling and Disposal

Adherence to standardized operating procedures is critical for the safe handling and disposal of
Terpin.

Standard Operating Procedure for Handling Terpin
e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood, especially when
handling the powder form to minimize dust generation.[2][11]

o Assemble all necessary equipment and reagents before starting work.
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o Don the appropriate personal protective equipment as outlined in the table above.

e Handling:

[e]

Avoid contact with skin, eyes, and clothing.[2]

o

Avoid breathing dust or fumes.[2]

[¢]

Minimize dust generation and accumulation.[2]

[e]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[5]

[e]

Keep the container tightly closed when not in use.[2]
e Storage:
o Store in a tightly-closed container in a cool, dry, and well-ventilated area.[2][11]

o Keep away from incompatible substances such as strong oxidizing agents and strong
mineral acids.[7]

Disposal Plan

All chemical waste must be managed in a safe and environmentally sound manner that
complies with all applicable federal, state, and local regulations.[12]

o Waste Collection:

o Collect waste Terpin and any contaminated materials (e.g., gloves, weighing paper) in a
designated, properly labeled, and compatible waste container.[13]

o Ensure the waste container is kept closed except when adding waste.[12]
e Labeling and Storage:

o Label the waste container clearly with "Hazardous Waste" and the chemical name
“Terpin".

o Store the waste container in a designated satellite accumulation area.[12][13]
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» Disposal:

o Dispose of the waste through your institution's Environmental Health and Safety (EHS)
office.[12]

o Do not dispose of Terpin down the drain or in the regular trash.[12]

o For empty containers, triple rinse with a suitable solvent, collect the rinsate as hazardous
waste, and then the container may be disposed of as non-hazardous waste after removing
or defacing the label.[14]

Emergency Procedures

Spill Response Workflow
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Caption: Workflow for responding to a Terpin spill.
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First Aid Measures

¢ Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[2]

» Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Get medical attention if irritation develops.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention if irritation persists.[2]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Get medical attention if symptoms occur.[7]

Logical Workflow for Terpin Handling
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Caption: Standard operating procedure for handling Terpin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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